Cas no 1391009-35-0 (4-methoxy-2,3-dihydro-1H-indole-2-carboxylic acid)

• Product Name: 4-methoxy-2,3-dihydro-1H-indole-2-carboxylic acid
• CAS No: 1391009-35-0
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 5252303
• Update Time: 2025-05-26

4-methoxy-2,3-dihydro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2,3-dihydro-1H-indole-2-carboxylic acid

• Inchi： 1S/C10H11NO3/c1-14-9-4-2-3-7-6(9)5-8(11-7)10(12)13/h2-4,8,11H,5H2,1H3,(H,12,13)
• InChI Key： KUBHJAFGELKXJP-UHFFFAOYSA-N
• SMILES： N1C2=C(C(OC)=CC=C2)CC1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 4-methoxy-2,3-dihydro-1H-indole-2-carboxylic acid

Introduction to 4-methoxy-2,3-dihydro-1H-indole-2-carboxylic acid (CAS No. 1391009-35-0)

4-methoxy-2,3-dihydro-1H-indole-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1391009-35-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of a methoxy group at the 4-position and a carboxylic acid moiety at the 2-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and molecular design.

The indole core is a privileged structure in medicinal chemistry, widely recognized for its role in numerous bioactive compounds. Its aromaticity and ability to form hydrogen bonds make it an ideal platform for interactions with biological targets such as enzymes and receptors. Specifically, 4-methoxy-2,3-dihydro-1H-indole-2-carboxylic acid has been explored for its potential in modulating various physiological pathways, particularly those involving neurotransmitter systems and inflammatory responses.

In recent years, there has been growing interest in indole derivatives as therapeutic agents due to their reported pharmacological effects. Studies have demonstrated that compounds structurally related to 4-methoxy-2,3-dihydro-1H-indole-2-carboxylic acid exhibit promising activities in preclinical models. For instance, derivatives of indole have shown potential in treating neurological disorders, such as depression and anxiety, by interacting with serotonin receptors. Additionally, some indole-based compounds have been investigated for their anti-inflammatory properties, targeting pathways like COX and LOX enzymes.

The carboxylic acid functionality in 4-methoxy-2,3-dihydro-1H-indole-2-carboxylic acid (CAS No. 1391009-35-0) allows for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological profiles. This flexibility has made it a useful intermediate in the development of novel pharmaceuticals. Researchers have utilized this compound to explore new synthetic pathways and to optimize existing ones, aiming to enhance bioavailability and target specificity.

One of the most compelling aspects of 4-methoxy-2,3-dihydro-1H-indole-2-carboxylic acid is its potential as a precursor for biologically active molecules. The methoxy group at the 4-position can be further functionalized to introduce additional pharmacophores or to improve metabolic stability. Similarly, the carboxylic acid group can be esterified or amidated to modify solubility and pharmacokinetic properties. These modifications have led to the discovery of several novel compounds with therapeutic potential.

Recent advances in computational chemistry and molecular modeling have further accelerated the exploration of 4-methoxy-2,3-dihydro-1H-indole-2-carboxylic acid (CAS No. 1391009-35-0) as a drug-like scaffold. By leveraging these tools, researchers can predict binding affinities and optimize molecular structures before conducting costly wet-lab experiments. This approach has not only streamlined drug discovery but also allowed for the rapid identification of lead compounds with high efficacy.

The synthesis of 4-methoxy-2,3-dihydro-1H-indole-2-carboxylic acid typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include cyclization reactions followed by functional group interconversions. The choice of synthetic strategy depends on factors such as yield efficiency, scalability, and cost-effectiveness. Advances in green chemistry have also influenced these processes, promoting solvent-free reactions and catalytic methods that minimize waste.

In conclusion,4-methoxy-2,3-dihydro-1H-indole-2-carboxylic acid (CAS No. 1391009-35-0) represents a significant compound in pharmaceutical research due to its structural features and potential biological activities. Its role as an intermediate in drug development underscores its importance in medicinal chemistry. As research continues to uncover new applications for indole derivatives,4-methoxy-2,3-dihydro-1H-indole-2-carboxylic acid is poised to remain at the forefront of therapeutic innovation.